Cas no 1443414-10-5 (Metarrestin)

• Product Name: Metarrestin
• CAS No: 1443414-10-5
• MF: C₃₁H₃₀N₄O
• MW: 474.60
• MDL: MFCD31726173
• CID: 4733098
• PubChem ID: 50985821
• Update Time: 2025-06-26

Metarrestin Chemical and Physical Properties

Names and Identifiers

• Metarrestin
• MLS003678589
• SMR002357104
• Metarrestin (KUC109088N)
• (1r,4r)-4-(7-benzyl-4-imino-5,6-diphenyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-3-yl)cyclohexanol
• Q6A9F9DSX5
• ML246
• KUC109037N
• KUC109088N
• KUC110052N
• J3.616.158B
• trans-4-(7-Benzyl-4-imino-5,6-diphenyl-4,7-dihydro-3H-pyrr
• trans-4-(4,7-Dihydro-4-imino-5,6-diphenyl-7-(phenylmethyl)-3H-pyrrolo(2,3-d)pyrimidin-3-yl)cyclohexanol
• MS-28810
• AC-36411
• EX-A3480
• KUC109088N-02
• KSC-212-20-P
• CHEMBL5204369
• BM166959
• trans-4-(7-benzyl-4-imino-5,6-diphenyl-4,7-dihydro-3h-pyrrolo[2,3-d]pyrimidin-3-yl) cyclohexanol
• SCHEMBL15037996
• NSC-766813
• KUC109037N-02
• trans-4-(7-Benzyl-4-imino-5,6-diphenyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-3-yl)cyclohexan-1-ol
• NCGC00247785-05
• KSC-251-95-1
• CS-0069520
• SCHEMBL16193899
• HY-120118
• DA-75435
• UNII-Q6A9F9DSX5
• AKOS040733715
• CHEMBL4594433
• Metarrestin (ML246)
• NCGC00247785-01
• KSC-212-98-1
• Cyclohexanol, 4-(4,7-dihydro-4-imino-5,6-diphenyl-7-(phenylmethyl)-3H-pyrrolo(2,3-d)pyrimidin-3-yl)-, trans-
• trans-4-(7-benzyl-4-imino-5,6-diphenylpyrrolo[2,3-d]pyrimidin-3-yl)cyclohexan-1-ol
• (1r,4r)-4-{7-benzyl-4-imino-5,6-diphenyl-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-3-yl}cyclohexan-1-ol
• NSC766813
• KSC-251-137-3
• s3472
• BDBM50606398
• (1r,4r)-4-(7-benzyl-4-imino-5,6-diphenyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-3-yl)cyclohexan-1-ol
• KUC109088N-03
• 4-(7-benzyl-4-imino-5,6-diphenylpyrrolo[2,3-d]pyrimidin-3-yl)cyclohexan-1-ol
• 4-{7-benzyl-4-imino-5,6-diphenylpyrrolo[2,3-d]pyrimidin-3-yl}cyclohexan-1-ol
• SCHEMBL18895903
• F90147
• Metarrestin?
• 1443414-10-5
• (1r,4r)-4-{7-benzyl-4-imino-5,6-diphenylpyrrolo[2,3-d]pyrimidin-3-yl}cyclohexan-1-ol
• ML-246

• MDL： MFCD31726173
• Inchi： 1S/C31H30N4O/c32-30-28-27(23-12-6-2-7-13-23)29(24-14-8-3-9-15-24)34(20-22-10-4-1-5-11-22)31(28)33-21-35(30)25-16-18-26(36)19-17-25/h1-15,21,25-26,32,36H,16-20H2/t25-,26-
• InChI Key： WSMXAUJFLWRPNT-DIVCQZSQSA-N
• SMILES： O[C@H]1CC[C@H](N2C=NC3=C(C(C4C=CC=CC=4)=C(C4C=CC=CC=4)N3CC3C=CC=CC=3)C2=N)CC1

Computed Properties

• Exact Mass: 474.24196159g/mol
• Monoisotopic Mass: 474.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 5.6

Additional information on Metarrestin

Metarrestin: A Comprehensive Overview of CAS No. 1443414-10-5

Metarrestin, also known by its CAS registry number 1443414-10-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, structural characteristics, and functional implications of Metarrestin, providing a comprehensive understanding of its role in various fields.

The CAS No. 1443414-10-5 refers to a specific chemical compound that has been extensively studied for its biological and chemical properties. Recent studies have highlighted its potential as a versatile tool in drug discovery and development. Researchers have demonstrated that Metarrestin exhibits remarkable bioactivity, particularly in modulating cellular processes such as signal transduction and gene expression. These findings underscore its potential as a lead compound for therapeutic interventions in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most intriguing aspects of Metarrestin is its ability to interact with key cellular pathways. For instance, studies have shown that it can inhibit the activity of certain kinases, which are enzymes that play critical roles in cell proliferation and survival. This property makes it a promising candidate for anti-cancer therapies, where targeting these kinases could lead to more effective treatments with fewer side effects. Furthermore, preclinical trials have indicated that Metarrestin demonstrates selective toxicity towards cancer cells, minimizing its impact on healthy tissues—a crucial factor in developing safer drugs.

In addition to its therapeutic potential, Metarrestin has also been explored for its role in regenerative medicine. Recent research has shown that it can promote the differentiation of stem cells into specific cell types, which could be harnessed for tissue repair and organ regeneration. This dual functionality—combining anti-cancer properties with regenerative capabilities—positions Metarrestin as a multi-faceted compound with broad applications in the medical field.

The synthesis of Metarrestin involves a complex multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Chemists have developed innovative synthetic routes that not only enhance the efficiency of production but also minimize environmental impact. These advancements are critical for scaling up production to meet the growing demand for this compound in both research and clinical settings.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of Metarrestin. Studies suggest that it undergoes rapid degradation under natural conditions, reducing its potential to accumulate in ecosystems. This is particularly important for ensuring sustainable use of chemicals in pharmaceuticals and other industries.

Looking ahead, the future of Metarrestin lies in further exploration of its mechanisms of action at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new insights into its therapeutic potential. Additionally, ongoing clinical trials will provide critical data on its safety and efficacy in human subjects, paving the way for regulatory approval and widespread use.

In conclusion, Metarrestin (CAS No. 1443414-10-5) represents a groundbreaking compound with immense potential across various scientific domains. Its unique properties, coupled with cutting-edge research advancements, make it a focal point for innovation in medicine and beyond.